Cas no 2228662-97-1 (2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine
• CAS No: 2228662-97-1
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 5936300
• PubChem ID: 165846904
• Update Time: 2025-07-28

2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine
• 2-[1-(3,5-difluoro-2-methoxyphenyl)cyclopropyl]ethan-1-amine
• 2228662-97-1
• EN300-1800436

• Inchi： 1S/C12H15F2NO/c1-16-11-9(6-8(13)7-10(11)14)12(2-3-12)4-5-15/h6-7H,2-5,15H2,1H3
• InChI Key： NDZDEUTWSDKKJA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C1(CCN)CC1)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine

Comprehensive Introduction to 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 2228662-97-1)

2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine (CAS No. 2228662-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropyl ring fused with an amine group, combined with a difluoromethoxyphenyl moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to modulate biological targets.

One of the key reasons 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine stands out is its structural complexity, which allows for selective interactions with enzymes and receptors. The presence of fluorine atoms and a methoxy group enhances its metabolic stability and bioavailability, critical factors in modern medicinal chemistry. Recent studies have explored its role in developing central nervous system (CNS) therapeutics, aligning with the growing demand for neurological disorder treatments.

In the context of sustainability and green chemistry, this compound has also been investigated for its potential in eco-friendly agrochemical formulations. The difluorophenyl moiety contributes to its pesticidal activity while minimizing environmental impact, addressing the global push for safer agricultural solutions. This dual applicability in pharmaceuticals and agrochemicals makes it a versatile subject for interdisciplinary research.

From a synthetic chemistry perspective, CAS No. 2228662-97-1 presents challenges and opportunities. Its cyclopropyl-amine core requires precise synthetic routes, often involving palladium-catalyzed cross-coupling or ring-closing metathesis. These methodologies are frequently searched by chemists optimizing scalable production, reflecting the compound's industrial relevance. Additionally, its chiral center raises questions about enantioselective synthesis, a hot topic in asymmetric catalysis.

The compound's nomenclature, 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine, may seem daunting, but it systematically describes its architecture. Breaking it down: the 3,5-difluoro-2-methoxyphenyl segment indicates a benzene ring with specific substitutions, while the cyclopropylethan-1-amine portion highlights the aliphatic amine attached to a three-membered ring. Such detailed naming conventions are essential for accurate database searches in chemical informatics.

Recent trends in AI-driven drug discovery have further amplified interest in this molecule. Computational models predict its binding affinity for G-protein-coupled receptors (GPCRs), a major drug target class. Startups and academic labs are leveraging machine learning to explore derivatives of 2228662-97-1, accelerating hit-to-lead processes. This intersection of cheminformatics and experimental validation exemplifies modern research paradigms.

For analytical chemists, characterizing 2-1-(3,5-difluoro-2-methoxyphenyl)cyclopropylethan-1-amine involves advanced techniques like LC-MS and NMR spectroscopy. The fluorine atoms produce distinct 19F NMR signals, aiding structural confirmation. Purity assessment is crucial, as impurities in such intermediates can derail downstream applications. Quality control protocols for CAS 2228662-97-1 are thus a recurring discussion point in process chemistry forums.

Looking ahead, the demand for fluorinated compounds like this one is projected to rise, driven by their prevalence in blockbuster drugs. Patent landscapes reveal increasing filings around difluorophenyl derivatives, underscoring their commercial value. Whether as a pharmacophore or a synthon, 2228662-97-1 exemplifies innovation at the molecular level, bridging academic curiosity with industrial pragmatism.